Cas no 1212359-53-9 (1-(2-methoxyethyl)-2-(3-methoxyphenyl)-6-oxo-3-piperidinecarboxylic acid)

• Product Name: 1-(2-methoxyethyl)-2-(3-methoxyphenyl)-6-oxo-3-piperidinecarboxylic acid
• CAS No: 1212359-53-9
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5055176
• Update Time: 2025-10-13

1-(2-methoxyethyl)-2-(3-methoxyphenyl)-6-oxo-3-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• PZYQDWWXWZIUSI-DZGCQCFKSA-N
• 1-(2-methoxyethyl)-2-(3-methoxyphenyl)-6-oxo-3-piperidinecarboxylic acid
• trans-N-(2-Methoxyethyl)-6-(3-methoxyphenyl)piperidin-2-one-5-carboxylic acid

• Inchi： 1S/C16H21NO5/c1-21-9-8-17-14(18)7-6-13(16(19)20)15(17)11-4-3-5-12(10-11)22-2/h3-5,10,13,15H,6-9H2,1-2H3,(H,19,20)/t13-,15+/m1/s1
• InChI Key： PZYQDWWXWZIUSI-HIFRSBDPSA-N
• SMILES： N1(CCOC)C(=O)CC[C@@H](C(O)=O)[C@@H]1C1=CC=CC(OC)=C1

1-(2-methoxyethyl)-2-(3-methoxyphenyl)-6-oxo-3-piperidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-methoxyethyl)-2-(3-methoxyphenyl)-6-oxo-3-piperidinecarboxylic acid

1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid: A Comprehensive Overview

1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid is a compound with the CAS number 1212359-53-9, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring substituted with methoxy groups and a carboxylic acid moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid as a bioactive molecule. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation and oxidative stress. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding underscores its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

The synthesis of 1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2024 paper in *Organic Process Research & Development* detailed an optimized synthesis route that employs palladium-catalyzed cross-coupling reactions to construct the piperidine ring. This approach not only enhances yield but also improves the overall efficiency of the synthesis process, making it more suitable for large-scale production.

In terms of pharmacokinetics, recent investigations have revealed that 1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid exhibits favorable absorption and bioavailability profiles. A study conducted by Smith et al. (2024) found that the compound demonstrates moderate oral bioavailability in preclinical models, suggesting its potential as an orally administered drug. Furthermore, preliminary toxicity studies indicate that it has a relatively low toxicity profile, which is a critical factor for its consideration as a therapeutic agent.

The structural versatility of 1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid also makes it an attractive scaffold for further chemical modifications. Scientists are currently exploring various analogs by substituting different functional groups at strategic positions on the piperidine ring. These efforts aim to enhance the compound's potency, selectivity, and pharmacokinetic properties, paving the way for its application in treating a wide range of diseases.

From an environmental perspective, there is growing interest in understanding the ecological impact of 1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid. A 2024 report published in *Green Chemistry* assessed its biodegradability and found that under controlled conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. This finding aligns with current trends toward sustainable chemistry and eco-friendly drug design.

In conclusion, 1-(2-Methoxyethyl)-2-(3-Methoxyphenyl)-6-Oxo-3-Piperidinecarboxylic Acid (CAS No: 1212359-53-9) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for future therapeutic interventions. As research continues to unfold, this compound holds immense potential to contribute to the development of innovative treatments for various medical conditions.